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Compound of Interest

Compound Name: Thianthrene 5,10-dioxide

Cat. No.: B15195246 Get Quote

Technical Support Center: Thianthrene 5,10-
Dioxide
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper handling and storage of thianthrene 5,10-
dioxide.

Frequently Asked Questions (FAQs)
Q1: What is Thianthrene 5,10-Dioxide and what are its basic properties?

Thianthrene 5,10-dioxide is a heterocyclic organic compound containing sulfur and oxygen. It

is a derivative of thianthrene. The cis-isomer of thianthrene 5,10-dioxide has a melting point

of 246 °C[1].

Q2: What are the general recommendations for handling Thianthrene 5,10-Dioxide?

As with many fine chemicals, it is crucial to handle thianthrene 5,10-dioxide in a well-

ventilated area.[2] Personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat, should be worn to avoid skin and eye contact.[3] It is also important to prevent the

formation of dust when handling the solid material.[2][3]

Q3: How should Thianthrene 5,10-Dioxide be stored?
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Thianthrene 5,10-dioxide should be stored in a tightly closed container in a cool, dry, and

well-ventilated area.[2] It should be kept away from heat, sparks, and open flames.[3]

Q4: Is Thianthrene 5,10-Dioxide sensitive to air or moisture?

While specific data for thianthrene 5,10-dioxide is limited, the related compound thianthrene

5-oxide is noted to be air and heat sensitive, requiring storage under an inert gas. Therefore, it

is prudent to handle and store thianthrene 5,10-dioxide with similar precautions, minimizing

exposure to air and moisture.

Q5: What are the known incompatibilities for Thianthrene 5,10-Dioxide?

Specific incompatibility data for thianthrene 5,10-dioxide is not readily available. However,

based on general knowledge of sulfones and related sulfur compounds, it is advisable to store

it away from strong oxidizing agents.[4]

Troubleshooting Guide
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Issue Possible Cause Recommended Action

Difficulty Dissolving the

Compound

Thianthrene 5,10-dioxide may

have limited solubility in certain

solvents.

While specific solubility data is

limited, related compounds

show solubility in

dimethylformamide (DMF).

Experiment with small

quantities to find a suitable

solvent for your application.

Material Discoloration Upon

Storage

This could indicate

degradation due to exposure

to air, light, or moisture.

Ensure the compound is

stored in a tightly sealed,

opaque container, in a cool,

dry place, and consider storing

under an inert atmosphere

(e.g., argon or nitrogen).

Inconsistent Experimental

Results

Potential degradation of the

material or contamination.

Use fresh material from a

properly stored container.

Verify the purity of the

compound before use if

degradation is suspected.

Physicochemical Data
Property Value Reference

Molecular Formula C₁₂H₈O₂S₂ [1]

Molecular Weight 248.33 g/mol [1]

Melting Point (cis-isomer) 246 °C [1]

Experimental Workflow
Below is a generalized workflow for handling solid thianthrene 5,10-dioxide in a laboratory

setting.
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General Workflow for Handling Solid Thianthrene 5,10-Dioxide

Preparation

Handling

Cleanup & Storage

Don Personal Protective
Equipment (PPE)

Ensure fume hood
is operational

Retrieve from storage

Weigh desired amount
in fume hood

Transfer to reaction vessel

Clean workspace and
any spills

Seal container tightly

Return to proper storage

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of solid chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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